Cas no 473927-51-4 (3-hydrazinylbenzamide)

• Product Name: 3-hydrazinylbenzamide
• CAS No: 473927-51-4
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD18824549
• CID: 1022491
• PubChem ID: 15678337
• Update Time: 2025-05-19

3-hydrazinylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-hydrazino- (9CI)
• 3-hydrazinylbenzamide
• 473927-51-4
• Frovatriptan Impurity 5
• SCHEMBL2475659
• VFIRVGATLQLDMV-UHFFFAOYSA-N
• AKOS006340958
• EN300-276296
• DB-087188
• DTXSID80576733
• 3-hydrazino-benzamide

• MDL： MFCD18824549
• Inchi： 1S/C7H9N3O/c8-7(11)5-2-1-3-6(4-5)10-9/h1-4,10H,9H2,(H2,8,11)
• InChI Key： VFIRVGATLQLDMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)NN)N

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-hydrazinylbenzamide

Introduction to 3-hydrazinylbenzamide (CAS No. 473927-51-4) and Its Emerging Applications in Chemical Biology and Medicine

3-hydrazinylbenzamide, identified by the chemical abstracts service number 473927-51-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. This compound belongs to the benzamide class, which is well-documented for its role in various biological processes and therapeutic applications. The presence of a hydrazine moiety in its structure introduces unique reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 3-hydrazinylbenzamide consists of a benzene ring substituted with an amide group at the 1-position and a hydrazine group at the 3-position. This arrangement confers distinct chemical and biological characteristics, enabling its participation in diverse interactions with biological targets. The amide bond is known to be a key pharmacophore in many drugs, facilitating hydrogen bonding and influencing binding affinity. Meanwhile, the hydrazine group is recognized for its ability to form stable complexes with metal ions and participate in redox reactions, which are crucial in enzymatic mechanisms.

In recent years, 3-hydrazinylbenzamide has been explored as a potential therapeutic agent in several areas of medical research. One of the most promising applications lies in its role as an intermediate in the synthesis of targeted small molecules for treating neurological disorders. Studies have indicated that compounds structurally similar to 3-hydrazinylbenzamide can modulate neurotransmitter activity by interacting with specific receptors or enzymes involved in neural signaling pathways. For instance, research has suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson’s disease.

Moreover, the hydrazine moiety in 3-hydrazinylbenzamide has been investigated for its potential antimicrobial properties. The ability of hydrazine derivatives to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has made them attractive candidates for developing novel antibiotics. Preliminary studies have shown that certain analogs of 3-hydrazinylbenzamide can exhibit potent activity against Gram-positive bacteria, including strains resistant to conventional antibiotics. This finding is particularly relevant in the context of rising antibiotic resistance, where innovative therapeutic strategies are urgently needed.

Another area where 3-hydrazinylbenzamide shows promise is in oncology research. The benzamide scaffold is frequently found in anticancer agents due to its ability to inhibit key signaling pathways involved in tumor growth and progression. By incorporating a hydrazine group, researchers aim to enhance the bioavailability and binding affinity of these compounds toward cancer-specific targets. Early preclinical studies have demonstrated that derivatives of 3-hydrazinylbenzamide can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function or inhibiting tyrosine kinases. These results warrant further investigation into the development of 3-hydrazinylbenzamide-based drugs for cancer treatment.

The synthetic chemistry of 3-hydrazinylbenzamide also presents interesting challenges and opportunities. The introduction of both an amide and a hydrazine functional group requires careful consideration to ensure optimal reactivity and yield during synthesis. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or microwave-assisted organic synthesis, have been employed to streamline the production process. These techniques not only improve efficiency but also allow for greater structural diversity, enabling the exploration of new derivatives with tailored biological activities.

Recent advances in computational chemistry have further enhanced the understanding of 3-hydrazinylbenzamide’s interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have been utilized to predict binding affinities and identify key residues involved in receptor interactions. Such computational approaches complement experimental studies by providing insights into the molecular mechanisms underlying the biological effects of 3-hydrazinylbenzamide derivatives. This synergy between experimental and computational methods accelerates the discovery process and facilitates the design of more effective therapeutic agents.

The safety profile of 3-hydrazinylbenzamide is another critical aspect that has been thoroughly evaluated through toxicological studies. While preliminary findings suggest that this compound exhibits moderate toxicity at high concentrations, it remains relatively safe at therapeutic doses. Further research is ongoing to optimize its pharmacokinetic properties and minimize potential side effects. Regulatory agencies require comprehensive toxicological data before approving new drugs, so additional studies are necessary to ensure that 3-hydrazinylbenzamide-based therapies meet stringent safety standards.

In conclusion, 3-hydrazinylbenzamide (CAS No. 473927-51-4) represents a promising candidate for developing novel therapeutics across multiple medical disciplines. Its unique structural features offer opportunities for designing molecules with targeted biological activities, particularly in neurological disorders, antimicrobial infections, and cancer treatment. Ongoing research continues to unravel its full potential, leveraging interdisciplinary approaches spanning synthetic chemistry, computational biology, and pharmacology. As our understanding of this compound evolves, it is expected that 3-hydrazinylbenzamide will play an increasingly significant role in advancing medical science and improving patient outcomes.